Cas no 24512-58-1 (Elsinochrome B)

• Product Name: Elsinochrome B
• CAS No: 24512-58-1
• MF: C₃₀H₂₆O₁₀
• MW: 546.521449565887
• CID: 265403
• Update Time: 2024-02-29

Elsinochrome B Chemical and Physical Properties

Names and Identifiers

• Benzo[ghi]perylene-4,11-dione,1-acetyl-1,2-dihydro-5,10-dihydroxy-2-(1-hydroxyethyl)-3,7,8,12-tetramethoxy-
• ElsinochromeB (7CI)
• Elsinochrome B
• NSC671196
• NCI60_025145
• acetyl-dihydroxy-(1-hydroxyethyl)-tetramethoxy-[?]dione

• Inchi： 1S/C30H26O10/c1-9(31)15-16(10(2)32)26-24-22-18(28(36)30(26)40-6)12(34)8-14(38-4)20(22)19-13(37-3)7-11(33)17-21(19)23(24)25(15)29(39-5)27(17)35/h7-9,15-16,31,35-36H,1-6H3
• InChI Key： XOLHPTZQLUNXFP-UHFFFAOYSA-N
• SMILES： OC(C)C1C2C(=C(C3C(C=C(C4=C5C(=CC(C6C(=C(C(=C(C5=6)C=2C4=3)C1C(C)=O)OC)O)=O)OC)OC)=O)O)OC

Computed Properties

• Exact Mass: 546.153
• Monoisotopic Mass: 546.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 924.5±65.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones